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Compound of Interest

Compound Name:
1,2-Dipalmitoyl-3-myristoyl-rac-

glycerol

Cat. No.: B055226 Get Quote

Essential Safety and Handling of 1,2-Dipalmitoyl-3-
myristoyl-rac-glycerol
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of laboratory chemicals is paramount. This guide provides essential, immediate safety

and logistical information for 1,2-Dipalmitoyl-3-myristoyl-rac-glycerol, a triacylglycerol used

in various research applications.

Chemical and Physical Properties

Property Value

CAS Number 60138-14-9[1][2]

Molecular Formula C49H94O6[2]

Molecular Weight 779.3 g/mol [2]

Appearance Solid[2]

Storage Temperature −20°C[3][4]

Solubility Chloroform: 1 mg/ml[2]
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Hazard Identification and Personal Protective Equipment
(PPE)
While 1,2-Dipalmitoyl-3-myristoyl-rac-glycerol is not classified as a hazardous substance

according to the Globally Harmonized System (GHS), it is crucial to follow standard laboratory

safety protocols. One safety data sheet for a similar compound, 1,2-Dipalmitoyl-rac-glycerol,

notes that it is very toxic to aquatic organisms and may cause long-term adverse effects in the

aquatic environment.[5] Therefore, appropriate precautions should be taken to prevent

environmental release.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side-shields or chemical splash goggles should be worn.

[6][7]

Hand Protection: Impermeable and resistant gloves, such as nitrile gloves, are

recommended.[3] Double-gloving may be considered for added protection.[8]

Skin and Body Protection: A laboratory coat is required.[8] For tasks with a higher risk of

exposure, arm sleeves and additional body protection should be considered.[6][7]

Respiratory Protection: Not generally required for handling small quantities in a well-

ventilated area. However, if there is a risk of generating dust, a NIOSH-certified N95

respirator or equivalent should be used.[3][6] All manipulations of the powder should ideally

be performed in a certified chemical fume hood.[8]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for maintaining a safe laboratory

environment.

Step-by-Step Handling Procedure:
Preparation: Before handling, ensure the work area is clean and uncluttered. All necessary

PPE should be readily available and inspected for integrity.

Weighing and Aliquoting:
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If the compound is in powdered form, allow the container to reach room temperature

before opening to prevent condensation.[9][10]

Handle the powder in a chemical fume hood or a ventilated enclosure to minimize

inhalation of any dust.[8] Use appropriate tools to handle the powder and avoid creating

dust.[8]

Dissolving:

When dissolving the lipid, slowly add the solvent to the substance.[8]

For organic solvents, use glass or Teflon-lined containers to prevent leaching of impurities

from plastic.[8][9]

Storage: Store the compound in a tightly sealed container at -20°C.[3][4] If dissolved in an

organic solvent, it is recommended to store it in a glass container with a Teflon-lined cap

under an inert atmosphere (e.g., argon or nitrogen).[9][10]

Disposal Plan:
As 1,2-Dipalmitoyl-3-myristoyl-rac-glycerol is not classified as hazardous, disposal

procedures for non-hazardous chemical waste should be followed.[11][12][13] However, given

the potential aquatic toxicity, direct disposal down the drain should be avoided unless explicitly

permitted by local regulations.

Segregation: Keep this waste separate from hazardous waste to avoid unnecessary disposal

costs.[13]

Containerization: Collect waste in a clearly labeled, leak-proof, and chemically compatible

container.[8][14] The label should include the full chemical name.

Solid Waste: Non-contaminated solid waste, such as used weighing paper or gloves, can

typically be disposed of in the regular laboratory trash, unless institutional policies state

otherwise.[12][14]

Liquid Waste: Solutions of the lipid should not be poured down the sink.[12][14] They should

be collected as non-hazardous chemical waste.
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Final Disposal: Contact your institution's Environmental Health and Safety (EHS) office for

specific guidance on the disposal of non-hazardous chemical waste.[12][15] Do not dispose

of the chemical in the regular trash or down the drain without prior approval.[8][15]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 1,2-Dipalmitoyl-3-
myristoyl-rac-glycerol in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b055226?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

